Benzyl alkyl sulfoxides
Benzyl alkyl sulfoxides are a class of organic compounds characterized by the presence of a sulfoxide functional group (-S(O)-) attached to a benzyl or alkyl group. These compounds are versatile and play significant roles in various applications, including pharmaceuticals, agrochemicals, and fine chemicals. Structurally, they feature a benzene ring with an alkyl substituent and a sulfoxide moiety.
Benzyl alkyl sulfoxides exhibit unique reactivity due to the electron-withdrawing effect of the sulfoxide group, which can influence their chemical behavior in different reactions. They are often used as intermediates for synthesizing other functionalized compounds or as stabilizers in industrial processes. Their ability to form hydrogen bonds and interact with proteins makes them valuable in drug design and development.
In pharmaceuticals, these compounds can serve as precursors for anticoagulants, anti-inflammatory agents, and analgesics. In agrochemical applications, they may act as herbicides or fungicides due to their structural diversity and reactivity. The versatility of benzyl alkyl sulfoxides in both synthetic transformations and functional properties highlights their importance across multiple industries.

Structure | Chemical Name | CAS | MF |
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2-(METHANESULFINYLMETHYL)BENZENE-1-SULFONYL CHLORIDE | 1566861-50-4 | C8H9ClO3S2 |
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2-[(4-tert-butylphenyl)methanesulfinyl]-N-(2,4-dichlorophenyl)acetamide | 956753-99-4 | C19H21Cl2NO2S |
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3-[(4-Bromophenyl)methylsulfinylmethyl]-4-ethyl-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazole | 344275-25-8 | C19H19BrFN3OS2 |
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2-(methanesulfinylmethyl)aniline | 92643-47-5 | C8H11NOS |
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N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide | 1436125-25-5 | C15H15ClN2O2S |
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4-(methanesulfinylmethyl)phenylmethanamine | 1510468-43-5 | C9H13NOS |
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Benzyl Sulfoxide | 621-08-9 | C14H14OS |
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1-(4-CHLOROPHENYL)-2-[(4-METHOXYBENZYL)SULFINYL]-1-ETHANONE O-METHYLOXIME | 320422-62-6 | C17H18ClNO3S |
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o-Chlorobenzyl Methyl Sulfoxide | 23413-66-3 | C8H9OSCl |
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3-(methanesulfinylmethyl)aniline | 1249638-14-9 | C8H11NOS |
Related Literature
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Chenxi Ning,Lingdong Li,Sarvesh Logsetty,Sadegh Ghanbar,Melinda Guo,Werner Ens RSC Adv., 2015,5, 93877-93887
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4. Solvent-free Huisgen cyclization using heterogeneous copper catalysts supported on chelate resins†Yasunari Monguchi,Kei Nozaki,Toshihide Maejima,Yutaka Shimoda,Yoshinari Sawama,Yoshiaki Kitamura,Hironao Sajiki Green Chem., 2013,15, 490-495
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Mamon Dey,Snigdha Dutta,Bipul Sarma,Ramesh Ch. Deka,Nayanmoni Gogoi Chem. Commun., 2016,52, 753-756
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